Cas no 587-48-4 (3-Acetamidobenzoic acid)
3-Acetamidobenzoic acid structure
Product Name:3-Acetamidobenzoic acid
CAS No:587-48-4
MF:C9H9NO3
MW:179.172662496567
MDL:MFCD00013983
CID:82592
PubChem ID:48847
Update Time:2025-04-18
3-Acetamidobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Acetamidobenzoic acid
- 3-(Acetylamino)benzoic acid
- 3-Acetylaminobenzoic acid
- NSC 4001
- m-Acetylaminobenzoic acid
- Benzoic acid, 3-(acetylamino)-
- Benzoic acid, m-acetamido-
- N-acetyl-m-aminobenzoic acid
- 3-Acetylamino-benzoic acid
- RGDPZMQZWZMONQ-UHFFFAOYSA-N
- 3-(Acetylamino)-Benzoicaci
- 3-ACETAMIDOBENZOICACID
- 3'-Carboxyacetanilide
- 3'-Acetamidobezoicacid
- m-Acetamidobenzoic acid
- m-Acetylaminobenzoesaure
- m-Acetamino benzoic acid
- Acetyl-m-aminobenzoic acid
- D88199
- 3-Acetamidobenzoic acid, >=98.0% (HPLC)
- 3-(acetamido)benzoic acid
- 1-Acetylamino-3-carboxybenzene
- SCHEMBL758991
- AKOS000104733
- Oprea1_558864
- Oprea1_345814
- DTXSID2060418
- FT-0614854
- A832007
- Cambridge id 5128194
- CS-0010091
- 587-48-4
- MFCD00013983
- NSC-4001
- 1-Methyl-4-[(1-methyl-1H-imidazole-2-carbonyl)amino]-1H-pyrrole-2-carboxylicacid
- NS00022430
- A0012
- CHEMBL116095
- HMS1578K06
- SY048682
- Z57647063
- BS-3967
- EINECS 209-600-9
- NSC4001
- EN300-18358
- STK802929
- 3-acetamidobenzoate sodium salt
- DB-021687
- BBL012035
- benzoic acid, 3-acetylamino-
- AE-641/01940050
- DTXCID4042460
-
- MDL： MFCD00013983
- Inchi： 1S/C9H9NO3/c1-6(11)10-8-4-2-3-7(5-8)9(12)13/h2-5H,1H3,(H,10,11)(H,12,13)
- InChI Key： RGDPZMQZWZMONQ-UHFFFAOYSA-N
- SMILES： OC(C1=CC=CC(=C1)NC(C)=O)=O
- BRN： 2210867
Computed Properties
- Exact Mass: 179.05800
- Monoisotopic Mass: 179.058243
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.3
- Topological Polar Surface Area: 66.4
Experimental Properties
- Color/Form: Beige powder
- Density: 1.326±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 245.0 to 251.0 deg-C
- Boiling Point: 311.69°C (rough estimate)
- Flash Point: 222.4 ºC
- Refractive Index: 1.5600 (estimate)
- Solubility: Slightly soluble (4.8 g/l) (25 º C),
- PSA: 66.40000
- LogP: 1.41620
3-Acetamidobenzoic acid Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- WGK Germany：1
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- TSCA：Yes
- Risk Phrases：R36/37/38
3-Acetamidobenzoic acid Customs Data
- HS CODE：2924299090
- Customs Data：
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3-Acetamidobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM158214-500g |
3-(Acetylamino)benzoic acid |
587-48-4 | 95% | 500g |
$473 | 2021-06-17 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | A0012-25G |
3-Acetamidobenzoic Acid |
587-48-4 | >99.0%(T)(HPLC) | 25g |
¥350.00 | 2024-04-16 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A871319-5g |
3-Acetamidobenzoic Acid |
587-48-4 | 99% | 5g |
￥53.00 | 2022-09-29 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A871319-25g |
3-Acetamidobenzoic Acid |
587-48-4 | 99% | 25g |
￥199.00 | 2022-09-29 | |
| Apollo Scientific | OR910239-25g |
3-Acetylaminobenzoic acid |
587-48-4 | 98% | 25g |
£90.00 | 2023-09-02 | |
| Apollo Scientific | OR910239-100g |
3-Acetylaminobenzoic acid |
587-48-4 | 98% | 100g |
£195.00 | 2023-09-02 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X77375-5g |
3-Acetamidobenzoic acid |
587-48-4 | 99% | 5g |
¥48.0 | 2023-09-05 | |
| TRC | B400638-100mg |
3-Acetamidobenzoic Acid |
587-48-4 | 100mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B400638-500mg |
3-Acetamidobenzoic Acid |
587-48-4 | 500mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B400638-1g |
3-Acetamidobenzoic Acid |
587-48-4 | 1g |
$ 80.00 | 2022-06-07 |
3-Acetamidobenzoic acid Related Literature
-
1. 131. Cinnolines. Part III. The Richter reactionK. Schofield,J. C. E. Simpson J. Chem. Soc. 1945 512
-
2. 277. Synthesis of diaminoxanthonesA. A. Goldberg,H. A. Walker J. Chem. Soc. 1953 1348
Related Categories
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives
- Solvents and Organic Chemicals Organic Compounds Acids/Esters
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